Cas no 167406-92-0 (Methanone, (thiodi-4,1-phenylene)bis[(2-chlorophenyl)-)

• Product Name: Methanone, (thiodi-4,1-phenylene)bis[(2-chlorophenyl)-
• CAS No: 167406-92-0
• MF: C₂₆H₁₆Cl₂O₂S
• MW: 463.375043869019
• CID: 1348046
• PubChem ID: 71353704
• Update Time: 2025-04-20

Methanone, (thiodi-4,1-phenylene)bis[(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-[4-(2-chlorobenzoyl)phenyl]sulfanylphenyl]-(2-chlorophenyl)methanone
• DTXSID90778423
• 167406-92-0
• [Sulfanediyldi(4,1-phenylene)]bis[(2-chlorophenyl)methanone]
• Methanone, (thiodi-4,1-phenylene)bis[(2-chlorophenyl)-

• Inchi： 1S/C26H16Cl2O2S/c27-23-7-3-1-5-21(23)25(29)17-9-13-19(14-10-17)31-20-15-11-18(12-16-20)26(30)22-6-2-4-8-24(22)28/h1-16H
• InChI Key： OUNJSNDGBHCRDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC(=CC=1)SC1C=CC(=CC=1)C(C1C=CC=CC=1Cl)=O)=O

Computed Properties

• Exact Mass: 462.02498
• Monoisotopic Mass: 462.0248063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14